Cas no 1157063-41-6 (4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

4-Ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is a specialized organic compound featuring a unique structural combination of an ethyl-substituted aniline moiety and a 1,2,3-thiadiazole ring. This heterocyclic framework imparts distinct electronic and steric properties, making it valuable for applications in agrochemical and pharmaceutical research. The presence of the thiadiazole group enhances its potential as a bioactive intermediate, particularly in the synthesis of fungicides or herbicides. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability and reactivity under controlled conditions further support its utility in advanced synthetic chemistry. Suitable for use in small-scale research and development, it offers a versatile building block for novel chemical entities.
4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline structure
1157063-41-6 structure
Product Name:4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
CAS No:1157063-41-6
MF:C11H13N3S
MW:219.306020498276
CID:5157194
PubChem ID:43663927
Update Time:2025-05-27

4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
    • 4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
    • n-((1,2,3-Thiadiazol-4-yl)methyl)-4-ethylaniline
    • 1,2,3-Thiadiazole-4-methanamine, N-(4-ethylphenyl)-
    • 4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
    • Inchi: 1S/C11H13N3S/c1-2-9-3-5-10(6-4-9)12-7-11-8-15-14-13-11/h3-6,8,12H,2,7H2,1H3
    • InChI Key: ZYGYTSRQIWUYJN-UHFFFAOYSA-N
    • SMILES: S1C=C(CNC2C=CC(=CC=2)CC)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66

4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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